Dimethomorph
Dimethomorph
Dimethomorph is a natural product found in Ganoderma lucidum with data available.
Dimethomorph is a fungicide effective against Oomycetes in vines, tomatoes and other crops with an systemic affect and good protective activity. It is also a lipid synthesis inhibitor.
Dimethomorph is a fungicide effective against Oomycetes in vines, tomatoes and other crops with an systemic affect and good protective activity. It is also a lipid synthesis inhibitor.
Brand Name:
Vulcanchem
CAS No.:
110488-70-5
VCID:
VC21095702
InChI:
InChI=1S/C21H22ClNO4/c1-25-19-8-5-16(13-20(19)26-2)18(15-3-6-17(22)7-4-15)14-21(24)23-9-11-27-12-10-23/h3-8,13-14H,9-12H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C(=CC(=O)N2CCOCC2)C3=CC=C(C=C3)Cl)OC
Molecular Formula:
C21H22ClNO4
Molecular Weight:
387.9 g/mol
Dimethomorph
CAS No.: 110488-70-5
Cat. No.: VC21095702
Molecular Formula: C21H22ClNO4
Molecular Weight: 387.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dimethomorph is a natural product found in Ganoderma lucidum with data available. Dimethomorph is a fungicide effective against Oomycetes in vines, tomatoes and other crops with an systemic affect and good protective activity. It is also a lipid synthesis inhibitor. |
|---|---|
| CAS No. | 110488-70-5 |
| Molecular Formula | C21H22ClNO4 |
| Molecular Weight | 387.9 g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-1-morpholin-4-ylprop-2-en-1-one |
| Standard InChI | InChI=1S/C21H22ClNO4/c1-25-19-8-5-16(13-20(19)26-2)18(15-3-6-17(22)7-4-15)14-21(24)23-9-11-27-12-10-23/h3-8,13-14H,9-12H2,1-2H3 |
| Standard InChI Key | QNBTYORWCCMPQP-UHFFFAOYSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C(=C\C(=O)N2CCOCC2)/C3=CC=C(C=C3)Cl)OC |
| SMILES | COC1=C(C=C(C=C1)C(=CC(=O)N2CCOCC2)C3=CC=C(C=C3)Cl)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C(=CC(=O)N2CCOCC2)C3=CC=C(C=C3)Cl)OC |
| Colorform | Colorless to grey crystalline powder |
| Melting Point | 127-148 °C MP: 125-149 °C |
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